7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one
Overview
Description
“7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one” is a derivative of tetrahydroquinolin-2-one . It contains a fluorine atom, which is an inactive halogen often used to modify organic molecules to improve their chemical stability . The tetrahydroquinoline ring in its structure provides rigidity and stability, making it a key intermediate in the synthesis of certain biologically active molecules .
Synthesis Analysis
A new method for the preparation of tetrahydroquinolin-2-one derivatives involves a two-step reaction between enaminones and acylating agents, immediately followed by electrophilic cyclization . This process is facilitated by the use of acyl Meldrum’s acids, which not only shortens the preparation time of the substrates but also easily extends the range of substituents that can be used .Molecular Structure Analysis
The molecular formula of “this compound” is C9H9FN2O . It contains a tetrahydroquinoline ring, a fluorine atom, and a hydroxy group .Chemical Reactions Analysis
The synthesis of tetrahydroquinolin-2-one derivatives involves a reaction between enaminones and acylating agents, followed by electrophilic cyclization . Some exceptions to the regular reaction pathway were observed when a strong electron donating group was introduced via acyl Meldrum’s acids .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . Its boiling point is predicted to be around 409.0° C at 760 mmHg, and its density is predicted to be approximately 1.5 g/cm3 . The refractive index is predicted to be n20D 1.58 .Mechanism of Action
While the specific mechanism of action for “7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one” is not explicitly mentioned in the sources, it’s worth noting that the tetrahydroquinoline core is commonly found in a diverse range of biologically active compounds . These include pharmaceuticals with a primary focus on the drug-like properties of pyridone derivatives .
Safety and Hazards
Future Directions
The tetrahydroquinolin-2-one core is a biologically useful scaffold that has garnered a lot of attention in the scientific community . It has potential biological targets and is found in a wide range of biologically active compounds . Therefore, future research could focus on exploring its potential applications in pharmaceuticals and other biologically active compounds .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one involves the conversion of a substituted aniline to a substituted quinoline, followed by a reduction and a cyclization reaction.", "Starting Materials": [ "4-fluoroaniline", "ethyl acetoacetate", "sodium ethoxide", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "sodium carbonate", "potassium permanganate", "sodium bisulfite" ], "Reaction": [ "Step 1: Diazotization of 4-fluoroaniline with sodium nitrite and hydrochloric acid to form 4-fluorobenzene diazonium chloride.", "Step 2: Coupling of 4-fluorobenzene diazonium chloride with ethyl acetoacetate in the presence of sodium ethoxide to form 4-fluoro-2-(1-oxoethyl)aniline.", "Step 3: Reduction of 4-fluoro-2-(1-oxoethyl)aniline with sodium borohydride in the presence of acetic acid to form 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinoline.", "Step 4: Cyclization of 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinoline with sulfuric acid and sodium nitrite to form 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one.", "Step 5: Purification of 7-fluoro-6-hydroxy-1,2,3,4-tetrahydroquinolin-2-one by treatment with sodium carbonate, followed by oxidation with potassium permanganate and reduction with sodium bisulfite." ] } | |
| 1894302-66-9 | |
Molecular Formula |
C9H8FNO2 |
Molecular Weight |
181.16 g/mol |
IUPAC Name |
7-fluoro-6-hydroxy-3,4-dihydro-1H-quinolin-2-one |
InChI |
InChI=1S/C9H8FNO2/c10-6-4-7-5(3-8(6)12)1-2-9(13)11-7/h3-4,12H,1-2H2,(H,11,13) |
InChI Key |
PTSLWVUGUYFVGW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(=O)NC2=CC(=C(C=C21)O)F |
Purity |
93 |
Origin of Product |
United States |
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